1-(4-Bromophenyl)-3-M-tolyl-1H-pyrazol-5-amine
CAS No.: 618098-23-0
Cat. No.: VC16124148
Molecular Formula: C16H14BrN3
Molecular Weight: 328.21 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 618098-23-0 |
|---|---|
| Molecular Formula | C16H14BrN3 |
| Molecular Weight | 328.21 g/mol |
| IUPAC Name | 2-(4-bromophenyl)-5-(3-methylphenyl)pyrazol-3-amine |
| Standard InChI | InChI=1S/C16H14BrN3/c1-11-3-2-4-12(9-11)15-10-16(18)20(19-15)14-7-5-13(17)6-8-14/h2-10H,18H2,1H3 |
| Standard InChI Key | DHPWHKVMKVCEIB-UHFFFAOYSA-N |
| Canonical SMILES | CC1=CC(=CC=C1)C2=NN(C(=C2)N)C3=CC=C(C=C3)Br |
Introduction
Chemical Structure and Physicochemical Properties
Molecular Architecture
The compound’s structure consists of a pyrazole core (a five-membered aromatic ring with two adjacent nitrogen atoms) decorated with three distinct substituents:
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A 4-bromophenyl group at the 1-position, contributing electron-withdrawing characteristics and potential halogen bonding interactions.
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An m-tolyl group (3-methylphenyl) at the 3-position, introducing steric bulk and hydrophobic interactions.
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An amine group (-NH) at the 5-position, enabling hydrogen bonding and serving as a site for derivatization.
The IUPAC name, 2-(4-bromophenyl)-5-(3-methylphenyl)pyrazol-3-amine, reflects this substitution pattern. Its canonical SMILES string, C1=CC(=CC=C1Br)N2C(=C(C(=N2)C3=CC=CC(=C3)C)N), provides a machine-readable representation of the connectivity.
Physicochemical Characteristics
Key properties include:
| Property | Value | Source |
|---|---|---|
| Molecular Formula | ||
| Molecular Weight | 328.21 g/mol | |
| CAS Number | 618098-23-0 | |
| Hydrogen Bond Donors | 1 (NH) | |
| Hydrogen Bond Acceptors | 3 (two pyrazole N, one NH) |
The bromine atom’s electronegativity (2.96 on the Pauling scale) and the methyl group’s electron-donating effects create a polarized electronic environment, influencing reactivity and solubility. The compound is likely soluble in organic solvents like chloroform or ethyl acetate but poorly soluble in water due to its aromatic and hydrophobic substituents.
Synthesis and Optimization Strategies
General Pyrazole Synthesis Methods
Pyrazole derivatives are commonly synthesized via [3+2] cycloaddition reactions between alkynes and diazo compounds or hydrazines . For 1-(4-Bromophenyl)-3-M-tolyl-1H-pyrazol-5-amine, a plausible route involves:
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Formation of the Pyrazole Core: Reacting a bromophenyl-substituted alkyne with a hydrazine derivative under basic conditions.
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Introduction of the m-Tolyl Group: Employing cross-coupling reactions (e.g., Suzuki-Miyaura) to attach the 3-methylphenyl moiety.
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Amine Functionalization: Reducing a nitro group or substituting a leaving group with ammonia .
Applications in Pharmaceutical Development
Drug Discovery
This compound serves as a lead structure for optimizing:
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Selectivity: Modifying the m-tolyl group to target specific isoforms of COX or kinases.
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Bioavailability: Introducing solubilizing groups (e.g., sulfonates) at the amine position.
Targeted Therapy
Conjugation with monoclonal antibodies or nanoparticles could enhance tumor-specific delivery, minimizing off-target effects.
Future Research Directions
Synthesis Optimization
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Green Chemistry Approaches: Replace chloroform with biodegradable solvents (e.g., cyclopentyl methyl ether).
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Catalyst Development: Explore heterogeneous catalysts to improve yield and reduce waste.
Biological Screening
Prioritize assays for:
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Enzyme Inhibition: COX-2, 5-LOX, tubulin.
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Cytotoxicity: NCI-60 human tumor cell line panel.
Computational Modeling
Molecular dynamics simulations could predict binding modes and guide structural modifications.
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